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Metominostrobin, a strobilurin (Qol) fungicide, has demonstrated significant efficacy in the
control of a wide range of fungal plant pathogens. Its primary mode of action involves the
inhibition of mitochondrial respiration by binding to the Quinone outside (Qo) site of the
cytochrome bcl complex, thereby blocking ATP synthesis in fungal cells. This guide provides a
comparative analysis of metominostrobin's performance when used in combination with other
fungicides, supported by experimental data, detailed protocols, and visualizations of the
underlying biochemical pathways.

Efficacy of Metominostrobin in Fungicide
Combinations: A Data-Driven Comparison

Field trials have consistently shown that combining metominostrobin with fungicides from
different chemical groups, particularly demethylation inhibitors (DMIs) such as hexaconazole
and prothioconazole, can result in synergistic effects, leading to enhanced disease control and
improved crop yields. This approach is a cornerstone of anti-resistance strategies, as it
combines different modes of action to combat the evolution of resistant fungal strains.

Control of Rice Sheath Blight (Rhizoctonia solani)

A study conducted in West Bengal evaluated the performance of metominostrobin alone and in
combination with hexaconazole against sheath blight in rice. The results, summarized in the
table below, highlight the superior performance of the combination formulation.
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Table 1: Performance of Metominostrobin and its Combination with Hexaconazole against Rice
Sheath Blight[1]

Dose (per liter of Disease Severity .

Treatment Yield ( kg/ha)
water) (%)

Metominostrobin
2 mi 30.1 6350

20SC

'‘Captan 70% +
Hexaconazole 5%’ 15¢ 34.5 5910
75WP (pre-mix)

Hexaconazole 55C 2ml 36.2 5820
Tricyclazole 75WP

0.6g 64.9 4880
(Check)
Untreated Control - 85.3 4520

Data from a field trial conducted during the Kharif season. Disease severity was recorded using
the 0-9 scale.[1]

The data clearly indicates that while metominostrobin alone provided good control of sheath
blight, the pre-mix formulation containing hexaconazole also showed strong efficacy.[1] It is
important to note that a direct, side-by-side comparison of metominostrobin alone versus a
tank-mix of metominostrobin and hexaconazole was not the primary focus of this specific data
set, which evaluated a pre-mixed formulation. However, the strong performance of both
metominostrobin and the combination product underscores the value of these active
ingredients in sheath blight management.[1]

Synergistic Potential with Prothioconazole

A patented synergistic combination of metominostrobin and prothioconazole has been
developed for the curative and preventative control of a broad spectrum of phytopathogenic
fungi.[2][3] While specific field trial data in a tabular format was not available in the public
domain for this guide, the patent highlights that the combination allows for lower application
rates of both active ingredients while maintaining high efficacy, a hallmark of synergistic
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interaction.[2] This combination is particularly noted for its potential in controlling diseases in
various crops including cereals, soybeans, and corn.[3]

Experimental Protocols

The following provides a generalized experimental protocol for evaluating the efficacy of
fungicides against rice sheath blight, based on the methodologies reported in the cited
research.[1]

1. Experimental Design:

o Design: Randomized Block Design (RBD).

o Replications: Three.

» Plot Size: Appropriate for the crop and local conditions (e.g., 5m x 4m).

2. Crop and Pathogen:

o Crop: Rice (Oryza sativa), susceptible variety.

o Pathogen:Rhizoctonia solani (Sheath Blight).

 Inoculation: Natural or artificial inoculation to ensure adequate disease pressure.
3. Fungicide Application:

e Treatments: Include metominostrobin alone, combination products (e.g., metominostrobin +
hexaconazole), a standard check fungicide, and an untreated control.

o Application Timing: Typically, two sprays are applied: the first at the initial appearance of the
disease and the second 10-15 days later.

« Application Method: Foliar spray using a calibrated sprayer to ensure uniform coverage.

4. Data Collection and Analysis:
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o Disease Assessment: Disease severity is recorded 10-15 days after the final spray. A
standardized scale, such as the 0-9 scale from the International Rice Research Institute
(IRRI), is used to assess the percentage of disease on the plant.

 Yield Data: Grain yield from each plot is harvested, dried, and weighed to determine the yield
in kilograms per hectare ( kg/ha).

» Statistical Analysis: Data on disease severity and yield are subjected to Analysis of Variance
(ANOVA) to determine the statistical significance of the differences between treatments.

Signaling Pathways and Mode of Action

The enhanced efficacy of combining metominostrobin with DMI fungicides can be attributed to
their distinct modes of action, which target different essential processes in the fungal cell.

Metominostrobin (Qol Fungicide): Inhibition of Mitochondrial Respiration

Metominostrobin targets Complex Ill of the mitochondrial electron transport chain. By binding to
the Qo site, it blocks the transfer of electrons from ubiquinol to cytochrome c, which is a critical
step in the production of ATP. This disruption of the energy supply ultimately leads to the
inhibition of fungal growth and development.

Fungal Mitochondrion

Metominostrobin
(Qol Fungicide)

Electron Transport Chain

Complex Il iqui e- transfer Complex Il e- transfer CEEEIEE Complex IV
(Succinate Dehydrogenase) (Cytochrome bcl) Y (Cytochrome ¢ Oxidase)

ATPSymhase}» produces ATP
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Figure 1: Mode of action of Metominostrobin (Qol) on the fungal mitochondrial electron
transport chain.

DMI Fungicides (e.g., Hexaconazole, Prothioconazole): Inhibition of Ergosterol Biosynthesis

DMI fungicides inhibit the enzyme C14-demethylase, which is essential for the biosynthesis of
ergosterol. Ergosterol is a vital component of the fungal cell membrane, analogous to
cholesterol in animal cells. Its depletion disrupts membrane integrity and function, leading to
the inhibition of fungal growth.
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Figure 2: Mode of action of DMI fungicides on the ergosterol biosynthesis pathway.
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Conclusion

The combination of metominostrobin with fungicides from different chemical groups, particularly
DMis, offers a powerful tool for the effective and sustainable management of fungal plant
diseases. The synergistic or additive effects observed in these combinations lead to enhanced
disease control, improved crop yields, and a reduced risk of fungicide resistance development.
The data and experimental protocols presented in this guide provide a foundation for
researchers and professionals in the field to further explore and optimize the use of
metominostrobin-based fungicide programs. The distinct modes of action, targeting both
mitochondrial respiration and ergosterol biosynthesis, provide a robust and multifaceted
approach to protecting crops from devastating fungal pathogens.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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